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Compound of Interest

Compound Name: AMG-548 (hydrochloride)

Cat. No.: B15073895

For Research Use Only.

Introduction

AMG-548 hydrochloride is a potent and selective inhibitor of the p38a mitogen-activated protein
kinase (MAPK).[1][2][3][4] The p38 MAPK signaling pathway is a critical regulator of
inflammatory responses, and its inhibition has been a key therapeutic target for a range of
inflammatory diseases. AMG-548 also demonstrates inhibitory activity against Casein Kinase 1
(CK1) isoforms & and €, which implicates its potential role in modulating Wnt/3-catenin
signaling.[1][5][6]

This document provides detailed in vitro protocols for researchers, scientists, and drug
development professionals to effectively utilize AMG-548 hydrochloride in their studies. The
protocols cover the assessment of its inhibitory activity on the p38a kinase, its impact on
downstream cytokine production, and its effects on the Wnt signaling pathway.

Data Presentation
Table 1: Kinase Inhibitory Activity of AMG-548
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Selectivity vs.

Target Ki (nM) IC50 (nM) Reference
p38a

p38a 0.5 - [1][2][4]
p38P3 36 ~72-fold [1][5]
p38y 2600 >5000-fold [1][2][4]
p38% 4100 >8000-fold [1][2]14]
INK2 39 ~78-fold [1]14]
JNK3 61 ~122-fold [1][4]
Casein Kinase 1
15 (CK19)
Casein Kinase 1¢

[1]

(CK1e)

Table 2: In Vitro Cellular Activity of AMG-548

Cell
. Measured
Assay Stimulus TypelSyste . IC50 (nM) Reference
Cytokine
m
Cytokine Human
LPS TNFa 3 [1112114]
Release Whole Blood
Cytokine Human
LPS IL-1B 7 [4]
Release Whole Blood
Cytokine Human
TNFa IL-8 0.7 [1]
Release Whole Blood
Cytokine Human
IL-1B8 IL-6 1.3 [1]
Release Whole Blood

Signaling Pathways and Experimental Workflows
p38a Signaling Pathway Inhibition by AMG-548
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Caption: Inhibition of the p38a MAPK signaling cascade by AMG-548.

Wnt/B-catenin Signhaling Pathway Inhibition by AMG-548
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Caption: AMG-548 inhibits Wnt signaling via Casein Kinase 1d/¢.

Experimental Workflow: Cytokine Release Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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